Cas no 21979-60-2 (Quinolinium,7-methoxy-1-methyl-, iodide (1:1))
21979-60-2 structure
Product Name:Quinolinium,7-methoxy-1-methyl-, iodide (1:1)
CAS No:21979-60-2
MF:C11H12INO
MW:301.123555183411
CID:284868
PubChem ID:24192715
Update Time:2025-04-19
Quinolinium,7-methoxy-1-methyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Quinolinium,7-methoxy-1-methyl-, iodide (1:1)
- DTXSID90638230
- NSC-142523
- 7-Methoxy-1-methylquinolin-1-ium iodide
- NSC142523
- 21979-60-2
-
- Inchi: 1S/C11H12NO.HI/c1-12-7-3-4-9-5-6-10(13-2)8-11(9)12;/h3-8H,1-2H3;1H/q+1;/p-1
- InChI Key: XFOOJQUTIGAXOE-UHFFFAOYSA-M
- SMILES: [I-].O(C)C1C=CC2=CC=C[N+](C)=C2C=1
Computed Properties
- Exact Mass: 174.09196
- Monoisotopic Mass: 300.99636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.11
Quinolinium,7-methoxy-1-methyl-, iodide (1:1) Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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